Cas no 53606-48-7 (N-(γ-Aminopropyl)-N-ethylaniline)

N-(γ-Aminopropyl)-N-ethylaniline Chemical and Physical Properties
Names and Identifiers
-
- 3-[ethyl(phenyl)amino]propan-1-aminium
- 3-(N-ethylanilino)propylazanium
- N-(3-AMINOPROPYL)-N-ETHYL-N-PHENYLAMINE
- n-ethyl-n-phenylpropane-1,3-diamine
- GHGKUGQRRXYXEJ-UHFFFAOYSA-N
- n-1-ethyl-n1-phenyl-propane-1,3-diamine
- 53606-48-7
- n1-ethyl-n1-phenylpropane-1,3-diamine
- N-ethyl-N-(3-aminopropyl)aniline
- N-(3-Aminopropyl)-N-ethyl-N-phenylamine, AldrichCPR
- HMS1704H07
- STL505173
- CS-0234389
- N-*1*-Ethyl-N*1*-phenyl-propane-1,3-diamine
- n-(3-aminopropyl)-n-ethylbenzenamine
- N-Ethyl-N-phenyl-propane-1,3-diamine
- MFCD00184127
- AKOS000201073
- EN300-14138
- SCHEMBL3868886
- n1-ethyl-n1-phenyl-propane-1,3-diamine
- N'-ethyl-N'-phenylpropane-1,3-diamine
- N-(3-aminopropyl)-N-ethylaniline
- 1,3-Propanediamine, N-ethyl-N-phenyl-
- ALBB-021030
- N-(γ-Aminopropyl)-N-ethylaniline
-
- MDL: MFCD00184127
- Inchi: InChI=1S/C11H18N2/c1-2-13(10-6-9-12)11-7-4-3-5-8-11/h3-5,7-8H,2,6,9-10,12H2,1H3
- InChI Key: GHGKUGQRRXYXEJ-UHFFFAOYSA-N
- SMILES: CCN(CCCN)C1=CC=CC=C1
Computed Properties
- Exact Mass: 179.15497
- Monoisotopic Mass: 178.147
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.3Ų
- XLogP3: 2.4
Experimental Properties
- Density: 0.986
- Boiling Point: 283.9°C at 760 mmHg
- Flash Point: 114.5°C
- PSA: 30.88
N-(γ-Aminopropyl)-N-ethylaniline Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-14138-5.0g |
N-(3-aminopropyl)-N-ethylaniline |
53606-48-7 | 93% | 5.0g |
$1277.0 | 2023-02-09 | |
SHENG KE LU SI SHENG WU JI SHU | sc-279523-250mg |
N-(3-aminopropyl)-N-ethyl-N-phenylamine, |
53606-48-7 | 250mg |
¥1188.00 | 2023-09-05 | ||
Enamine | EN300-14138-0.05g |
N-(3-aminopropyl)-N-ethylaniline |
53606-48-7 | 93% | 0.05g |
$71.0 | 2023-02-09 | |
SHENG KE LU SI SHENG WU JI SHU | sc-279523-250 mg |
N-(3-aminopropyl)-N-ethyl-N-phenylamine, |
53606-48-7 | 250MG |
¥1,188.00 | 2023-07-10 | ||
Enamine | EN300-14138-2500mg |
N-(3-aminopropyl)-N-ethylaniline |
53606-48-7 | 93.0% | 2500mg |
$647.0 | 2023-09-30 | |
Aaron | AR00E469-2.5g |
N-(3-AMINOPROPYL)-N-ETHYL-N-PHENYLAMINE |
53606-48-7 | 93% | 2.5g |
$915.00 | 2023-12-13 | |
1PlusChem | 1P00E3XX-50mg |
N-(3-AMINOPROPYL)-N-ETHYL-N-PHENYLAMINE |
53606-48-7 | 93% | 50mg |
$114.00 | 2025-03-13 | |
1PlusChem | 1P00E3XX-2.5g |
N-(3-AMINOPROPYL)-N-ETHYL-N-PHENYLAMINE |
53606-48-7 | 95% | 2.5g |
$856.00 | 2025-02-26 | |
Aaron | AR00E469-100mg |
N-(3-AMINOPROPYL)-N-ETHYL-N-PHENYLAMINE |
53606-48-7 | 93% | 100mg |
$173.00 | 2023-12-13 | |
1PlusChem | 1P00E3XX-100mg |
N-(3-AMINOPROPYL)-N-ETHYL-N-PHENYLAMINE |
53606-48-7 | 93% | 100mg |
$154.00 | 2025-03-13 |
N-(γ-Aminopropyl)-N-ethylaniline Related Literature
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Shaowen Cao,Timothy Thatt Yang Tan,Say Chye Joachim Loo Chem. Commun., 2015,51, 9381-9384
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Lili Gao,Xuelian Li,Xiaodong Li,Jianli Cheng,Bin Wang,Zhiyu Wang,Changming Li RSC Adv., 2016,6, 57190-57198
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Mark DeWaele,Yoonbae Oh,Cheonho Park,Yu Min Kang,Hojin Shin,Charles D. Blaha,In Young Kim,Dong Pyo Jang Analyst, 2017,142, 4317-4321
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Naoya Ohtsuka,Moriaki Okuno,Yujiro Hoshino,Kiyoshi Honda Org. Biomol. Chem., 2016,14, 9046-9054
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5. 45S5 bioactive glass-based scaffolds coated with cellulose nanowhiskers for bone tissue engineeringWei Li,Nere Garmendia,Uxua Pérez de Larraya,Yaping Ding,Rainer Detsch,Alina Grünewald,Judith A. Roether,Dirk W. Schubert,Aldo R. Boccaccini RSC Adv., 2014,4, 56156-56164
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Jun Zhou,Yanhua Lei,Chenghai Ma,Wenhua Lv,Na Li,Ying Wang,Hu Xu,Zhigang Zou Chem. Commun., 2017,53, 10536-10539
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Gui-yuan Wu,Bing-bing Shi,Qi Lin,Hui Li,You-ming Zhang,Hong Yao,Tai-bao Wei RSC Adv., 2015,5, 4958-4963
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Lucy Cooper,Tania Hidalgo,Martin Gorman,Tamara Lozano-Fernández,Rosana Simón-Vázquez,Camille Olivier,Nathalie Guillou,Christian Serre,Charlotte Martineau,Francis Taulelle,Daiane Damasceno-Borges,Guillaume Maurin,África González-Fernández,Patricia Horcajada,Thomas Devic Chem. Commun., 2015,51, 5848-5851
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Reynaldo Villalonga Chem. Commun., 2020,56, 9974-9977
-
Z. Nooshin Rezvani,R. John Mayer,Weng C. Chan Chem. Commun., 2010,46, 2043-2045
Additional information on N-(γ-Aminopropyl)-N-ethylaniline
Comprehensive Guide to N-(γ-Aminopropyl)-N-ethylaniline (CAS No. 53606-48-7): Properties, Applications, and Industry Insights
N-(γ-Aminopropyl)-N-ethylaniline (CAS No. 53606-48-7) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and material science. This aromatic amine derivative features a unique molecular structure combining an aniline core with aminopropyl and ethyl functional groups, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "N-(γ-Aminopropyl)-N-ethylaniline synthesis", "CAS 53606-48-7 uses", and "aniline derivatives in drug development", reflecting its growing relevance in cutting-edge applications.
The compound’s significance is further highlighted by its role in the development of advanced polymer materials and photoactive compounds. With the rise of sustainable chemistry, queries such as "green synthesis of aniline derivatives" and "biodegradable amine-based compounds" have surged, positioning N-(γ-Aminopropyl)-N-ethylaniline as a subject of innovation. Its compatibility with cross-coupling reactions and catalytic systems aligns with trends in atom-efficient synthesis, a hot topic in modern organic chemistry.
From a technical perspective, N-(γ-Aminopropyl)-N-ethylaniline exhibits a balanced lipophilicity and electron-donating capacity, which is critical for designing fluorescent probes and electronic materials. Recent studies explore its potential in optoelectronics, addressing popular search terms like "amine-based OLED materials" and "conductive polymers from aniline derivatives". The compound’s CAS No. 53606-48-7 is often referenced in patents related to flexible displays and energy storage devices, underscoring its multidisciplinary utility.
In the pharmaceutical sector, this compound serves as a precursor for bioactive molecules, particularly those targeting neurological pathways and enzyme inhibition. Searches for "aniline derivatives in CNS drug design" and "aminopropyl group pharmacokinetics" reflect its therapeutic potential. Notably, its structural motif is found in compounds under investigation for neuroprotective and anti-inflammatory effects, aligning with global health trends.
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In summary, N-(γ-Aminopropyl)-N-ethylaniline (CAS No. 53606-48-7) bridges multiple scientific domains, from materials engineering to life sciences. Its adaptability to emerging technologies and alignment with sustainability goals ensure its continued prominence in research and industrial applications. For professionals seeking deeper insights, exploring "structure-activity relationships of substituted anilines" or "scalable synthesis of aminopropyl derivatives" will yield valuable technical perspectives.
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